Cas no 2171987-50-9 (2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid)

• Product Name: 2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid
• CAS No: 2171987-50-9
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 6290410
• PubChem ID: 165603506
• Update Time: 2025-08-04

2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid
• EN300-1631299
• 2171987-50-9

• Inchi： 1S/C11H20O4/c1-3-4-10(2,9(12)13)11(14)5-7-15-8-6-11/h14H,3-8H2,1-2H3,(H,12,13)
• InChI Key： SGIJAQBXPDHHRT-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid

2-(4-Hydroxyoxan-4-yl)-2-methylpentanoic Acid: A Comprehensive Overview

2-(4-Hydroxyoxan-4-yl)-2-methylpentanoic acid, identified by the CAS registry number CAS No 2171987-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. Recent studies have shed light on its properties, mechanisms of action, and potential therapeutic uses.

The molecular structure of 2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid comprises a pentanoic acid backbone with a substituted oxane ring. The oxane ring, also known as a tetrahydropyran ring, introduces hydroxyl functionality at the 4-position, which plays a crucial role in its chemical reactivity and biological activity. The methyl group attached to the same carbon as the oxane ring further enhances the compound's stability and solubility properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize CAS No 2171987-50-9, leveraging advanced catalytic techniques and green chemistry principles. These methods not only improve yield but also reduce environmental impact, aligning with current trends in sustainable chemical manufacturing.

The physical and chemical properties of 2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid have been extensively studied. Its melting point, solubility, and stability under various conditions are critical parameters for its application in pharmaceutical formulations. For instance, its ability to dissolve in both polar and non-polar solvents makes it suitable for diverse drug delivery systems.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and oxidative stress-related disorders. Furthermore, recent findings suggest that it may modulate key enzymes involved in metabolic pathways, opening new avenues for its use in metabolic disease management.

The application of CAS No 2171987-50-9 extends beyond pharmacology into materials science. Its unique structure allows it to serve as a precursor for synthesizing advanced materials with tailored properties. Researchers are exploring its use in creating biodegradable polymers and nanomaterials, which could revolutionize fields such as biotechnology and electronics.

In conclusion, 2-(4-hydroxyoxan-4-yl)-2-methylpentanoic acid, or CAS No 2171987-50-9, represents a versatile compound with multifaceted applications. Ongoing research continues to uncover its potential, positioning it as a valuable asset in both academic and industrial settings. As advancements in synthetic methods and biological studies progress, this compound is poised to make significant contributions to various scientific domains.